N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide

• IUPAC Name: N-(cyanomethyl)-2-[4-(2-cyanophenoxy)-3-fluoroanilino]acetamide
• InChI: InChI=1S/C17H13FN4O2/c18-14-9-13(22-11-17(23)21-8-7-19)5-6-16(14)24-15-4-2-1-3-12(15)10-20/h1-6,9,22H,8,11H2,(H,21,23)
• InChI Key: XHVUQIWULXULGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)OC2=C(C=C(C=C2)NCC(=O)NCC#N)F
• Molecular Formula: C17H13FN4O2
• Molecular Weight: 324.31 g/mol

Description

N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide, also known as compound A, is a novel small molecule inhibitor that has shown potential in treating various diseases. This compound has been extensively studied for its therapeutic potential and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide involves the inhibition of specific signaling pathways. This N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide targets the JAK-STAT signaling pathway, which is involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting this pathway, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide can inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system.
Biochemical and physiological effects:
N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown various biochemical and physiological effects in preclinical studies. In cancer, this N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in inhibiting the growth of cancer cells, inducing apoptosis, and reducing tumor size. In inflammation, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in reducing the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In autoimmune diseases, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in modulating the immune system by inhibiting the activation of immune cells, such as T cells and B cells.

Advantages and Limitations for Lab Experiments

N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has several advantages and limitations for lab experiments. The advantages include its specificity for the JAK-STAT signaling pathway, which makes it a valuable tool for studying this pathway. The limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has several future directions for research. These include further studies to determine its safety and efficacy in humans, the development of more potent and selective inhibitors, and the identification of biomarkers for patient selection. Additionally, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has potential in combination therapy with other drugs, such as chemotherapy and immunotherapy, for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide involves several steps. The first step involves the reaction of 2-cyanophenol with 3-fluoro-4-nitroaniline in the presence of a base to form 4-(2-cyanophenoxy)-3-fluoroaniline. The second step involves the reaction of 4-(2-cyanophenoxy)-3-fluoroaniline with chloroacetyl chloride in the presence of a base to form N-(chloroacetyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide. The final step involves the reaction of N-(chloroacetyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide with sodium cyanide in the presence of a base to form N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide.

Scientific Research Applications

N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has been extensively studied for its therapeutic potential in various diseases. This N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown promising results in preclinical studies for the treatment of cancer, inflammation, and autoimmune diseases. In cancer, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in inhibiting the growth of cancer cells by targeting specific signaling pathways. In inflammation, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in reducing inflammation by inhibiting the production of pro-inflammatory cytokines. In autoimmune diseases, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in modulating the immune system by inhibiting the activation of immune cells.